3-Methyl-3-phenylbutanenitrile

• Molecular Formula: C11H13N
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 3-methyl-3-phenylbutanenitrile
• InChI: InChI=1S/C11H13N/c1-11(2,8-9-12)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
• InChI Key: GDMNROWUYDCXRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC#N)C1=CC=CC=C1

Description

3-Methyl-3-phenylbutanenitrile is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-chloro-2-methyl-2-phenylpropane (150 g, 0.889 mol) and NaCN (54.46 g) in DMSO (250 mL) was heated at 100° C. for 3 weeks. The solution was concentrated to half the initial volume, H2O (400 mL) was added and it was extracted with Et2O (3×). The combined organic extracts were dried and concentrated to a crude product (115.1 g), which was directly used in the next step as obtained.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

2-Methyl-2-phenylpropyl methanesulfonate (52) (12 g, 52.6 mmol) was stirred in dimethyl sulfoxide (106 ml), sodium cyanide (10.3 g, 210 mmol, Eq: 4) was added and the reaction mixture was heated to 110° C. for 20 hours. The reaction mixture was cooled, diluted with water, extracted three times with ether, washed with ether, water, and brine, and dried over magnesium sulfate. The solvent was removed on a rotary evaporator. Chromatography was conducted (2% to 15% over 20 min on a 40 g silica gel column) to give 3-methyl-3-phenylbutanenitrile (53) as a clear oil (4.8 g, 57%).